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Compound of Interest

Compound Name: Litoxetine

Cat. No.: B1674896

The following guide provides essential safety and logistical information for the proper disposal
of Litoxetine, intended for researchers, scientists, and drug development professionals. As no
specific Safety Data Sheet (SDS) for Litoxetine was found, these procedures are based on
general best practices for chemical and pharmaceutical waste disposal in a laboratory setting.
It is imperative to consult the specific SDS provided by your supplier for detailed guidance.

Chemical and Physical Properties

A summary of Litoxetine's properties is provided below for identification and handling
purposes.

Property Value Source
CAS Number 86811-09-8 [1][2]
Molecular Formula C16H19NO [31[4][5]
Molar Mass 241.334 g/mol [3114]
Appearance White Solid [2]

] ) Selective Serotonin Reuptake
Primary Function o [11[3][6]

Inhibitor (SSRI)

Powder: -20°C for 3 years; In
Storage (2]
solvent: -80°C for 1 year

Step-by-Step Disposal Protocol
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Disposal of Litoxetine must comply with federal, state, and local regulations. The primary

regulatory framework in the United States is the Resource Conservation and Recovery Act
(RCRA), enforced by the Environmental Protection Agency (EPA).[7][8][9]

Step 1: Hazard Assessment

Consult the Safety Data Sheet (SDS): The first and most critical step is to review the SDS
provided by the manufacturer. The SDS will contain specific information on the hazards and
required disposal methods for Litoxetine.

Determine if Hazardous: Pharmaceutical waste is considered hazardous if it is specifically
listed by the RCRA or exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.[9]
Without a specific SDS, assume the compound may be hazardous and handle it accordingly.

Step 2: Segregation and Containment

Segregate Waste: Do not mix Litoxetine waste with other chemical or general laboratory
waste unless explicitly permitted by your institution's environmental health and safety (EHS)
office.

Use Appropriate Containers: Place Litoxetine waste into a designated, properly sealed, and
clearly labeled hazardous waste container. The container must be in good condition and
compatible with the chemical.

Labeling: The container must be labeled as "Hazardous Waste" and include the chemical
name ("Litoxetine"), accumulation start date, and associated hazard characteristics.

Step 3: Disposal Pathway

The preferred method for disposing of laboratory-grade chemical waste is through a licensed

waste management service.

Engage a Licensed Disposal Company: Arrange for collection by a specialized, licensed
hazardous waste disposal company.[10] Most research institutions have contracts with such
vendors. Contact your EHS department to coordinate a pickup.

Incineration: Most pharmaceutical waste is treated by incineration at a permitted facility to
ensure complete destruction.[8]
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e Avoid Improper Disposal:

o Do NOT Flush: Never flush Litoxetine down the toilet or drain.[7][11][12] This can lead to
contamination of water supplies as wastewater treatment facilities are often not equipped
to filter out such compounds.[11][12]

o Do NOT Dispose in Regular Trash: Do not dispose of Litoxetine in the regular household
or laboratory trash.[11] This can pose risks to sanitation workers and the environment.[11]

Step 4: Documentation

Maintain accurate records of all hazardous waste generated and disposed of, including the
chemical name, quantity, and date of disposal. This is a requirement for regulatory compliance.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Litoxetine in a research environment.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1674896?utm_src=pdf-body
https://www.sdmedwaste.com/post/pharmaceutical-waste-disposal-regulations
https://isha.health/post/proper-disposal-of-medications-at-home-a-guide
https://www.epa.gov/sites/default/files/2015-06/documents/how-to-dispose-medicines.pdf
https://isha.health/post/proper-disposal-of-medications-at-home-a-guide
https://www.epa.gov/sites/default/files/2015-06/documents/how-to-dispose-medicines.pdf
https://www.benchchem.com/product/b1674896?utm_src=pdf-body
https://isha.health/post/proper-disposal-of-medications-at-home-a-guide
https://isha.health/post/proper-disposal-of-medications-at-home-a-guide
https://www.benchchem.com/product/b1674896?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

1. Consult Supplier's
Safety Data Sheet (SDS)

2. Determine Waste Category
(Hazardous vs. Non-Hazardous)

Canfirmed Non-Hazardous
(per SDS)

Assumed Hazardous
per Precaution

3a. Segregate as

3b. Segregate as

Hazardous Waste Non-Hazardous Chemical Waste

4. Place in Labeled,
Sealed Container

5. Arrange Pickup by
Licensed Disposal Vendor

6. Complete Disposal
Documentation

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1674896?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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